Cas no 1022924-08-8 (1-(2,3-dichlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-(2,3-dichlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1022924-08-8
• MF: C₂₀H₁₉Cl₂N₃O₃
• MW: 420.289162874222
• CID: 5444956
• Update Time: 2025-05-18

1-(2,3-dichlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• 1-(2,3-dichlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione

• Inchi： 1S/C20H19Cl2N3O3/c21-15-2-1-3-17(19(15)22)25-18(26)12-16(20(25)27)23-13-4-6-14(7-5-13)24-8-10-28-11-9-24/h1-7,16,23H,8-12H2
• InChI Key： KBKQTLOHQNOZKJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2Cl)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Additional information on 1-(2,3-dichlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione

1-(2,3-Dichlorophenyl)-3-{[4-(Morpholin-4-yl)Phenyl]Amino}Pyrrolidine-2,5-Dione: A Comprehensive Overview

1-(2,3-Dichlorophenyl)-3-{[4-(Morpholin-4-yl)Phenyl]Amino}Pyrrolidine-2,5-Dione, also known by its CAS Registry Number 1022924-08-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine-2,5-dione core with a 2,3-dichlorophenyl group and a morpholin-4-yl-substituted phenylamino group. The combination of these functional groups makes it a promising candidate for drug development and advanced chemical synthesis.

The molecular structure of this compound is highly intriguing. The pyrrolidine-2,5-dione moiety serves as the central framework, providing a rigid platform for the attachment of other functional groups. The 2,3-dichlorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Meanwhile, the morpholin-4-yl-substituted phenylamino group adds complexity to the molecule by introducing nitrogen-containing heterocyclic structures. This combination of features makes the compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the pyrrolidine-2,5-dione core has been shown to exhibit anti-inflammatory and antioxidant properties in preliminary assays. Furthermore, the presence of the morpholine group has been linked to enhanced solubility and improved pharmacokinetic profiles in animal models.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The key intermediates include 2,3-dichloroaniline and 4-morpholinophenol derivatives. The reaction sequence typically involves coupling reactions under controlled conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions and improve efficiency.

The application of computational chemistry tools has provided deeper insights into the structural properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic distribution patterns, which could enhance its binding affinity to target proteins. Molecular docking studies have further demonstrated potential interactions with key enzymes involved in inflammatory pathways.

From an environmental perspective, this compound has shown moderate biodegradability under aerobic conditions. However, further studies are required to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 1-(2,3-Dichlorophenyl)-3-{[4-(Morpholin-4-yl)Phenyl]Amino}Pyrrolidine-2,5-Dione (CAS No: 1022924-08-8) represents a valuable addition to the arsenal of advanced organic compounds with diverse applications in drug discovery and chemical synthesis. Its unique structure and promising biological properties make it an area of continued research interest.